Cas no 1284180-11-5 (AKR1C3-IN-4)

• Product Name: AKR1C3-IN-4
• CAS No: 1284180-11-5
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• MDL: MFCD28016823
• CID: 2093021
• PubChem ID: 51346826
• Update Time: 2025-10-21

AKR1C3-IN-4 Chemical and Physical Properties

Names and Identifiers

• 3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid
• 3-[4-(trifluoromethyl)anilino]benzoic acid
• AKR1C3-IN-4
• AKOS011941571
• 3-((4-(Trifluoromethyl)Phenyl)Amino)BenzoicAcid
• MFCD28016823
• HY-138557
• 3-{[4-(Trifluoromethyl)phenyl]amino}benzoic Acid
• BDBM50337283
• AS-77406
• CHEMBL1682202
• SCHEMBL13279924
• Q27458541
• CS-0149332
• SB82384
• 3-[(4-Trifluoromethylphenyl)Amino]Benzoic Acid
• MDZIRNPRVJEHHX-UHFFFAOYSA-N
• Benzoic acid, 3-[[4-(trifluoromethyl)phenyl]amino]-
• HMS3743G11
• 3-[N-(4-trifluoromethylphenyl)amino]benzoic acid
• BT9
• 1284180-11-5
• F52202

• MDL： MFCD28016823
• Inchi： 1S/C14H10F3NO2/c15-14(16,17)10-4-6-11(7-5-10)18-12-3-1-2-9(8-12)13(19)20/h1-8,18H,(H,19,20)
• InChI Key： MDZIRNPRVJEHHX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC1C=CC=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 281.06636305g/mol
• Monoisotopic Mass: 281.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on AKR1C3-IN-4

Comprehensive Overview of AKR1C3-IN-4 (CAS No. 1284180-11-5): Mechanism, Applications, and Research Insights

The compound AKR1C3-IN-4 (CAS No. 1284180-11-5) has garnered significant attention in recent years due to its potential as a selective inhibitor of the aldo-keto reductase family 1 member C3 (AKR1C3) enzyme. This enzyme plays a critical role in steroid hormone metabolism and is implicated in various pathological conditions, including hormone-dependent cancers and inflammatory diseases. Researchers and pharmaceutical developers are increasingly exploring AKR1C3 inhibitors like AKR1C3-IN-4 for their therapeutic potential, aligning with the growing demand for targeted therapies in precision medicine.

One of the most searched questions in the field is: "What is the role of AKR1C3 in cancer progression?" Studies have shown that AKR1C3 overexpression is linked to resistance to chemotherapy and hormonal therapies, particularly in prostate and breast cancers. By inhibiting this enzyme, AKR1C3-IN-4 may help restore sensitivity to treatment, making it a promising candidate for combination therapies. Its selective inhibition profile minimizes off-target effects, a key advantage in drug development.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of AKR1C3 inhibitors. AKR1C3-IN-4 features a unique chemical scaffold optimized for high affinity and specificity toward AKR1C3. Computational modeling and in vitro assays have demonstrated its ability to competitively bind to the enzyme's active site, blocking the conversion of prostaglandins and steroids. This mechanism is particularly relevant for conditions like castration-resistant prostate cancer (CRPC), where AKR1C3 drives tumor growth.

From an SEO perspective, terms like "AKR1C3 inhibitor clinical trials" and "AKR1C3-IN-4 solubility and bioavailability" are frequently searched. Preclinical studies indicate that AKR1C3-IN-4 exhibits favorable pharmacokinetic properties, including moderate plasma stability and tissue penetration. Researchers are also investigating its potential in neuroinflammation and metabolic disorders, expanding its applicability beyond oncology.

The synthesis and characterization of AKR1C3-IN-4 (CAS No. 1284180-11-5) involve advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR). These methods ensure purity and consistency, critical for reproducible research outcomes. As the demand for small-molecule inhibitors grows, AKR1C3-IN-4 stands out for its well-documented efficacy in enzyme inhibition assays and cell-based models.

In conclusion, AKR1C3-IN-4 represents a cutting-edge tool for studying AKR1C3-dependent pathways and developing novel therapeutics. Its relevance to precision medicine and drug resistance aligns with current biomedical trends, making it a focal point for both academic and industrial research. Future studies may explore its synergies with immunotherapy or targeted drug delivery systems, further solidifying its role in modern pharmacology.